1-Chloro-5-(4-chlorophenoxy)-3,3-dimethylpentan-2-one

• CAS No.: 88977-55-3
• Molecular Formula: C13H16Cl2O2
• Molecular Weight: 275.17 g/mol
• IUPAC Name: 1-chloro-5-(4-chlorophenoxy)-3,3-dimethylpentan-2-one
• InChI: InChI=1S/C13H16Cl2O2/c1-13(2,12(16)9-14)7-8-17-11-5-3-10(15)4-6-11/h3-6H,7-9H2,1-2H3
• InChI Key: PSFVPJZGCYPKAL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCOC1=CC=C(C=C1)Cl)C(=O)CCl

Description

1-Chloro-5-(4-chlorophenoxy)-3,3-dimethylpentan-2-one is a useful research compound. Its molecular formula is C13H16Cl2O2 and its molecular weight is 275.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

580 g (1.5 mols) of 1-chloro-3,3-dimethyl-1,5-di-(4-chlorophenoxy)-1-pentene in 1,000 ml of ethanol and 300 ml of concentrated hydrochloric acid are heated under reflux for 4 hours. The ethanol is removed in vacuo, and the residue is diluted with methylene chloride and extracted by shaking with water, and then three times with dilute sodium hydroxide solution. The dried solution is freed of solvent in vacuo. 363 g (88% of theory) of 1-chloro-5-(4-chlorophenoxy)-3,3-dimethyl-2-pentanone are obtained as an oil.

Synthesis routes and methods II

Procedure details